N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C18H19NO4/c1-12-3-5-15(13(2)7-12)21-10-18(20)19-9-14-4-6-16-17(8-14)23-11-22-16/h3-8H,9-11H2,1-2H3,(H,19,20)
• InChI Key: GXXRJPZWGWASQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NCC2=CC3=C(C=C2)OCO3)C
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide, also known as MDMA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MDMA belongs to the class of drugs known as entactogens, which produce feelings of empathy, emotional openness, and increased sociability.

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. These neurotransmitters play a crucial role in regulating mood, emotions, and social behavior. N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide also releases oxytocin, a hormone that is associated with social bonding and trust.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide produces several biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. The drug also causes the release of stress hormones, such as cortisol and adrenaline. Long-term use of N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide can lead to neurotoxicity and cognitive impairment.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide has several advantages for use in lab experiments, including its ability to induce feelings of empathy and emotional openness. However, the drug's effects are highly variable and dependent on several factors, including the user's mood, environment, and dosage. Additionally, N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide is a controlled substance, which makes it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide, including its potential use in treating other mental health disorders, such as addiction and eating disorders. Researchers are also exploring the use of N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide in combination with other psychotherapeutic techniques, such as cognitive-behavioral therapy. Additionally, there is a need for further research on the long-term effects of N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide use and its potential for abuse.
Conclusion:
N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The drug has been studied extensively for its use in treating mental health disorders, including PTSD, anxiety, and depression. N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain and releasing oxytocin. While the drug has several advantages for use in lab experiments, its effects are highly variable and dependent on several factors. There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide, including its potential use in treating other mental health disorders and its long-term effects.

Synthesis Methods

N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide is synthesized from safrole, a natural extract from the sassafras tree. The synthesis process involves several steps, including isomerization, reduction, and acetylation. The final product is a white crystalline powder that is soluble in water and other solvents.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide has been studied extensively for its potential use in treating various mental health disorders, including post-traumatic stress disorder (PTSD), anxiety, and depression. The drug has been shown to increase feelings of empathy and emotional openness, which can facilitate therapy sessions. N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dimethylphenoxy)acetamide-assisted therapy has been found to be particularly effective in treating PTSD in veterans and survivors of sexual assault.